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Compound of Interest

Compound Name: 3-Cyclohexene-1-methanol

Cat. No.: B142571 Get Quote

An In-depth Technical Guide on the Physical Properties of 1,2,3,6-Tetrahydrobenzyl Alcohol

For researchers, scientists, and professionals in drug development, a thorough understanding

of the physical properties of chemical compounds is fundamental. This guide provides a

detailed overview of the core physical characteristics of 1,2,3,6-Tetrahydrobenzyl alcohol (also

known as cyclohex-3-en-1-ylmethanol), a valuable intermediate in organic synthesis.

Chemical Identity
IUPAC Name: cyclohex-3-en-1-ylmethanol[1]

Synonyms: 1,2,3,6-Tetrahydrobenzyl alcohol, 3-Cyclohexene-1-methanol

CAS Number: 1679-51-2[2][3]

Molecular Formula: C₇H₁₂O[1][3]

Molecular Weight: 112.17 g/mol [1]

Quantitative Physical Properties
The physical properties of 1,2,3,6-Tetrahydrobenzyl alcohol are summarized in the table below

for easy reference and comparison.
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Property Value Conditions Source(s)

Boiling Point 190-192 °C at 760 mmHg (lit.) [3]

80-85 °C at 18 mmHg (lit.) [3]

173.40 °C
at 760.00 mm Hg

(est.)
[2]

Density 0.961 g/mL at 25 °C (lit.) [3]

Refractive Index 1.484 at 20 °C (n20/D, lit.) [3]

Flash Point 169.00 °F (76.10 °C) TCC (est.) [2]

Vapor Pressure 0.400000 mmHg at 25.00 °C (est.) [2]

Solubility 8039 mg/L in water (est.) [2]

LogP (o/w) 1.500 (est.) [2]

Experimental Protocols
The following are detailed methodologies for the experimental determination of the key physical

properties of alcohols like 1,2,3,6-Tetrahydrobenzyl alcohol.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure.

Apparatus:

Distillation flask

Condenser

Thermometer

Heating mantle or oil bath

Boiling chips
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Procedure:

Place a small volume of 1,2,3,6-Tetrahydrobenzyl alcohol into the distillation flask along with

a few boiling chips to ensure smooth boiling.

Set up the distillation apparatus with the thermometer bulb positioned just below the side

arm of the flask to accurately measure the temperature of the vapor.

Begin heating the flask gently.

Record the temperature at which the liquid boils and a steady stream of condensate is

observed on the thermometer. This temperature is the boiling point at the recorded

atmospheric pressure.

For distillation under reduced pressure (e.g., 18 mmHg), a vacuum pump is connected to the

apparatus, and the pressure is monitored with a manometer.

Determination of Density
Density is the mass per unit volume of a substance.

Apparatus:

Pycnometer (a flask with a specific volume)

Analytical balance

Constant temperature water bath

Procedure:

Clean and dry the pycnometer and determine its mass.

Fill the pycnometer with distilled water and place it in a constant temperature water bath

(e.g., 25 °C) until it reaches thermal equilibrium.

Adjust the volume of the water to the calibration mark and weigh the pycnometer filled with

water.
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Empty and dry the pycnometer, then fill it with 1,2,3,6-Tetrahydrobenzyl alcohol.

Repeat the thermal equilibration and weighing process.

The density is calculated using the formula: Density of sample = (mass of sample / mass of

water) * density of water at the experimental temperature.

Determination of Refractive Index
The refractive index is a measure of how much the path of light is bent, or refracted, when

entering a material.

Apparatus:

Abbe refractometer

Constant temperature water bath

Dropper

Procedure:

Calibrate the Abbe refractometer using a standard liquid with a known refractive index.

Ensure the prism of the refractometer is clean and dry.

Place a few drops of 1,2,3,6-Tetrahydrobenzyl alcohol onto the prism.

Circulate water from the constant temperature bath (e.g., 20 °C) through the refractometer to

maintain a constant temperature.

Adjust the refractometer to bring the dividing line between the light and dark fields into sharp

focus at the center of the crosshairs.

Read the refractive index from the instrument's scale.

Experimental Workflow Visualization
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The following diagram illustrates a logical workflow for the characterization of the physical

properties of an unknown alcohol sample.
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Caption: Experimental workflow for physical property characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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tetrahydrobenzyl-alcohol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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